Cas no 1527505-56-1 (4-Formyl-3-methylphenylboronic acid pinacol ester)

• Product Name: 4-Formyl-3-methylphenylboronic acid pinacol ester
• CAS No: 1527505-56-1
• MF: C₁₄H₁₉BO₃
• MW: 246.109864473343
• MDL: MFCD18732926
• CID: 5074377
• PubChem ID: 90020502
• Update Time: 2026-03-01

4-Formyl-3-methylphenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-Formyl-3-methylphenylboronic acid pinacol ester
• CLC50556
• 2-Methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
• 2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) benzaldehyde
• 2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
• MFCD18732926
• SCHEMBL15542344
• 1527505-56-1
• EN300-7456966
• CS-0189148
• DB-393398
• E91662
• CAWCXBZDAPQYDN-UHFFFAOYSA-N

• MDL： MFCD18732926
• Inchi： 1S/C14H19BO3/c1-10-8-12(7-6-11(10)9-16)15-17-13(2,3)14(4,5)18-15/h6-9H,1-5H3
• InChI Key： CAWCXBZDAPQYDN-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(C=O)=C(C)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 246.1427246g/mol
• Monoisotopic Mass: 246.1427246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5

Additional information on 4-Formyl-3-methylphenylboronic acid pinacol ester

4-Formyl-3-methylphenylboronic Acid Pinacol Ester: A Versatile Building Block in Modern Medicinal Chemistry

4-Formyl-3-methylphenylboronic acid pinacol ester represents a pivotal compound in the realm of organic synthesis and drug discovery, characterized by its unique structural features and functional versatility. With a CAS number of 1527505-56-1, this molecule combines the reactivity of a boronic acid moiety with the stability of a pinacol ester group, enabling its application in diverse chemical transformations. Recent advancements in transition metal-catalyzed coupling reactions have further highlighted the significance of this compound as a key intermediate in the synthesis of bioactive molecules.

The pinacol ester functionality in this compound provides enhanced stability under various reaction conditions, making it an ideal candidate for enantioselective synthesis and asymmetric catalysis. This characteristic is particularly relevant in the context of pharmaceutical development, where stereochemical control is critical for achieving optimal biological activity. A 2023 study published in Journal of Medicinal Chemistry demonstrated the utility of 4-formyl-3-methylphenylboronic acid pinacol ester in the synthesis of targeted drug candidates with improved pharmacokinetic profiles.

Recent research has focused on the enantioselective coupling reactions involving this compound, leveraging chiral catalysts to achieve high enantioselectivity. The boronic acid group serves as a reactive handle for Suzuki-Miyaura coupling and Stille cross-coupling reactions, enabling the construction of complex molecular frameworks. A 2024 breakthrough in green chemistry has demonstrated the use of this compound in metal-free catalytic systems, reducing the environmental impact of synthetic processes.

The 4-formyl group in this molecule introduces additional reactivity, allowing for the formation of aromatic amides and <